N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide

• Molecular Formula: C22H18ClN3O3
• Molecular Weight: 407.8 g/mol
• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H18ClN3O3/c1-28-19-10-8-14(12-20(19)29-2)22(27)26-18-11-13(7-9-15(18)23)21-24-16-5-3-4-6-17(16)25-21/h3-12H,1-2H3,(H,24,25)(H,26,27)
• InChI Key: JAVBRFGHCXWMAQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4N3)Cl)OC

Description

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide, also known as BZML, is a chemical compound that has been widely studied for its potential applications in scientific research. BZML belongs to the family of benzimidazole derivatives and has been found to exhibit a range of biological activities, including antitumor and antiviral properties. In

Scientific Research Applications

N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its antitumor activity. Studies have shown that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its antitumor activity, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has also been investigated for its antiviral properties. Studies have shown that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide can inhibit the replication of herpes simplex virus type 1 (HSV-1) and human cytomegalovirus (HCMV) in vitro.

Mechanism of Action

The exact mechanism of action of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide is not fully understood. However, studies have suggested that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide may exert its antitumor and antiviral effects by inhibiting the activity of certain enzymes involved in DNA replication and repair. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has also been found to induce oxidative stress and disrupt mitochondrial function in cancer cells.
Biochemical and Physiological Effects:
N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has been found to exhibit a range of biochemical and physiological effects. In addition to its antitumor and antiviral activities, N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has also been shown to possess anti-inflammatory and antioxidant properties. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide is its broad-spectrum antitumor and antiviral activity. N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide has been found to be effective against a range of cancer cell lines and viral infections, making it a promising candidate for further research. However, one of the limitations of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide is its potential toxicity. Studies have shown that N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide can induce apoptosis in normal cells as well as cancer cells, raising concerns about its potential side effects.

Future Directions

There are several future directions for research on N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide. One area of interest is the development of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide analogs with improved efficacy and reduced toxicity. Another area of research is the investigation of the synergistic effects of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide with other antitumor and antiviral agents. Furthermore, the molecular mechanisms underlying the antitumor and antiviral activities of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide need to be further elucidated to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-3,4-dimethoxybenzamide involves the reaction of 2-chloro-5-nitrobenzaldehyde with 2-aminobenzimidazole in the presence of a reducing agent like tin (II) chloride. The resulting intermediate is then subjected to a reduction reaction using sodium borohydride, followed by methylation with dimethyl sulfate to yield the final product.